Cas no 1805045-08-2 (2-Bromo-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylic acid)
2-Bromo-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylic acid is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structure, featuring bromo, difluoromethyl, and trifluoromethyl substituents, enhances reactivity and selectivity in cross-coupling reactions, making it a valuable intermediate for constructing complex molecules. The carboxylic acid group provides a versatile handle for further functionalization, while the electron-withdrawing fluorine substituents improve metabolic stability in bioactive compounds. This compound is particularly useful in the development of herbicides, fungicides, and pharmaceuticals, where its unique substitution pattern contributes to enhanced efficacy and target specificity. High purity and consistent quality ensure reliable performance in synthetic applications.
1805045-08-2 structure
Product Name:2-Bromo-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylic acid
CAS No:1805045-08-2
MF:C8H3BrF5NO2
MW:320.010938882828
CID:4809148
Update Time:2025-06-21
2-Bromo-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 2-Bromo-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylic acid
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- Inchi： 1S/C8H3BrF5NO2/c9-5-4(7(16)17)2(8(12,13)14)1-3(15-5)6(10)11/h1,6H,(H,16,17)
- InChI Key： SNPRCXUEBGIUKV-UHFFFAOYSA-N
- SMILES： BrC1=C(C(=O)O)C(C(F)(F)F)=CC(C(F)F)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 298
- XLogP3: 2.9
- Topological Polar Surface Area: 50.2
2-Bromo-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029055999-1g |
2-Bromo-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylic acid |
1805045-08-2 | 97% | 1g |
$1,475.10 | 2022-04-01 |
2-Bromo-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylic acid Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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